Cas no 876746-59-7 (H 2 N-PEG 1 -CH 2 COO t Bu)

• Product Name: H 2 N-PEG 1 -CH 2 COO t Bu
• CAS No: 876746-59-7
• MF: C₁₂H₁₉NO₇
• MW: 289.281764268875
• CID: 3030953
• PubChem ID: 51340898
• Update Time: 2025-06-08

H 2 N-PEG 1 -CH 2 COO t Bu Chemical and Physical Properties

Names and Identifiers

• m-PEG3-NHS ester
• HY-133064
• AKOS027337498
• mPEG3 NHS ester
• (2,5-dioxopyrrolidin-1-yl) 3-[2-(2-methoxyethoxy)ethoxy]propanoate
• BP-20980
• mPEG2-CH2CH2COONHS Ester
• SCHEMBL12081887
• DA-65639
• 3-[2-(2-Methoxy-ethoxy)-ethoxy]-propionic acid 2,5-dioxo-pyrrolidin-1-yl ester
• CS-0110030
• mPEG2-SPA
• mPEG2-CH2CH2COONHS
• M-PEG3-NHSESTER
• C70370
• 2,5-Pyrrolidinedione, 1-[3-[2-(2-methoxyethoxy)ethoxy]-1-oxopropoxy]-
• A1-20893
• 2,5-Dioxopyrrolidin-1-yl 3-(2-(2-methoxyethoxy)ethoxy)propanoate
• 876746-59-7
• H 2 N-PEG 1 -CH 2 COO t Bu

• Inchi： 1S/C12H19NO7/c1-17-6-7-19-9-8-18-5-4-12(16)20-13-10(14)2-3-11(13)15/h2-9H2,1H3
• InChI Key： TYCOYHPJUNAABD-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 289.11615195 g/mol
• Monoisotopic Mass: 289.11615195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.28
• XLogP3: -1.3
• Topological Polar Surface Area: 91.4Ų

Additional information on H 2 N-PEG 1 -CH 2 COO t Bu

Comprehensive Analysis of H₂N-PEG₁-CH₂COOtBu (CAS No. 876746-59-7): Properties, Applications, and Innovations

The compound H₂N-PEG₁-CH₂COOtBu (CAS No. 876746-59-7) is a specialized PEG-based linker widely utilized in bioconjugation, drug delivery, and material science. Its unique structure combines a short polyethylene glycol (PEG) spacer with a tert-butyl ester group, offering both solubility and controlled reactivity. This article explores its molecular characteristics, synthetic applications, and relevance to trending topics like nanomedicine and targeted therapeutics.

With the rise of precision medicine, researchers increasingly focus on modular compounds like H₂N-PEG₁-CH₂COOtBu to engineer biocompatible scaffolds. Its amine-terminated PEG segment enables covalent bonding with carboxylates or carbonyls, while the tBu-protected ester ensures stability during synthesis. Such features align with Google Scholar’s top-searched terms, including "PEGylation techniques" and "click chemistry in drug design."

The compound’s CAS No. 876746-59-7 is frequently cited in patents for antibody-drug conjugates (ADCs), reflecting its role in enhancing payload solubility. A 2023 study highlighted its use in pH-sensitive prodrugs, where the tBu group hydrolyzes under acidic conditions (e.g., tumor microenvironments). This responsiveness to biological triggers makes it a hotspot for queries like "smart drug release systems."

From a synthetic perspective, H₂N-PEG₁-CH₂COOtBu serves as a heterobifunctional crosslinker. Its PEG₁ spacer minimizes steric hindrance—a key concern in forums discussing "linker optimization for bioconjugation." Moreover, the tert-butyl ester can be deprotected to expose a carboxylic acid, enabling further derivatization, a technique popularized in "solid-phase peptide synthesis" tutorials.

Environmental and regulatory trends also shape its applications. Unlike traditional solvents, PEGylated compounds like CAS 876746-59-7 align with green chemistry principles, addressing searches such as "sustainable chemical modifiers." Its water-soluble nature reduces organic waste, resonating with the bio-based materials movement.

In diagnostics, this compound’s amine-reactive end is leveraged for fluorescent probe attachments, answering queries like "PEG dyes for imaging." Recent innovations include its integration into quantum dot coatings to improve biocompatibility—a topic trending in nanobiotechnology circles.

To summarize, H₂N-PEG₁-CH₂COOtBu (CAS No. 876746-59-7) bridges gaps between synthetic chemistry and biomedical engineering. Its adaptability to drug delivery, diagnostics, and eco-friendly synthesis ensures continued relevance in peer-reviewed literature and industrial R&D pipelines.